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Compound of Interest

Compound Name: Olivomycin A

Cat. No.: B15563463 Get Quote

Olivomycin A: A Technical Guide for
Researchers
An In-depth Analysis of the Chemical Properties,
Solubility, and Biological Activity of a Potent
Antitumor Antibiotic
This technical guide provides a comprehensive overview of Olivomycin A, an aureolic acid

antibiotic with significant antitumor properties. The document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

characteristics, solubility profile, and mechanisms of action.

Chemical Properties
Olivomycin A is a complex glycosidic antibiotic produced by several species of Streptomyces.

Its intricate structure is central to its biological activity. The key chemical properties are

summarized in the table below.
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Property Value References

Molecular Formula C₅₈H₈₄O₂₆ [1]

Molecular Weight 1197.3 g/mol [1]

Appearance Yellow solid [2]

Synonyms Olivomycin I [1]

CAS Number 6988-58-5 [1]

Chemical Class
Aureolic acid antibiotic,

Glycoside

Solubility
The solubility of Olivomycin A is a critical factor for its experimental use and potential

therapeutic applications. While precise quantitative data is not widely available in the reviewed

literature, the qualitative solubility profile is well-established.

Solvent Solubility References

Water Insoluble

Ethanol Soluble

Chloroform Soluble

Methanol Soluble

Acetone Soluble

Ethyl Acetate Soluble

Carbon Tetrachloride Soluble

Note on Quantitative Solubility: Despite extensive searches, specific quantitative solubility data

(e.g., in mg/mL or molarity) for Olivomycin A in the aforementioned solvents is not readily

available in the public domain. Researchers should determine the solubility empirically for their

specific experimental conditions. For cell culture experiments, Olivomycin A is typically
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dissolved in an organic solvent like ethanol or DMSO to create a stock solution, which is then

further diluted in the aqueous culture medium.

Mechanism of Action and Signaling Pathways
Olivomycin A exerts its potent antitumor effects through a multi-faceted mechanism primarily

centered on its interaction with DNA. It binds selectively to the minor groove of GC-rich regions

of DNA, leading to the inhibition of crucial cellular processes.

Inhibition of Transcription and Replication
By binding to DNA, Olivomycin A physically obstructs the progression of DNA and RNA

polymerases, thereby inhibiting both DNA replication and gene transcription. This non-

intercalative binding is a hallmark of the aureolic acid class of antibiotics.

The following diagram illustrates the fundamental mechanism of Olivomycin A's interaction

with DNA and its immediate downstream effects.
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Caption: Olivomycin A binding to DNA and inhibition of replication and transcription.

Interference with Transcription Factors and Epigenetic
Modification
Olivomycin A's binding to promoter regions of genes can prevent the binding of essential

transcription factors, such as Sp1, which are crucial for the expression of genes involved in cell

growth and proliferation. Furthermore, it has been shown to inhibit the activity of DNA

methyltransferase Dnmt3a, suggesting an epigenetic component to its mechanism of action.

The following diagram depicts the workflow of how Olivomycin A interferes with transcription

factor binding and DNA methylation.
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Caption: Interference of Olivomycin A with transcription factors and DNA methylation.
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Induction of Apoptosis and Cellular Stress
Olivomycin A is a potent inducer of apoptosis in cancer cells. Its cytotoxic effects are mediated

through both intrinsic and extrinsic apoptotic pathways. Furthermore, it has been observed to

induce DNA damage signaling and affect mitochondrial quality control, leading to enhanced cell

death in cancer cells.

The following diagram provides a simplified overview of the signaling pathways leading to

apoptosis induced by Olivomycin A.
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Caption: Apoptotic signaling pathways induced by Olivomycin A.

Experimental Protocols and Methodologies
While detailed, step-by-step protocols for the isolation and purification of Olivomycin A are not

readily available in recent English-language literature, its application in various biological
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assays has been described. The following section outlines the principles of key experiments

involving Olivomycin A.

Isolation and Purification
Historically, Olivomycin A has been isolated from the fermentation broth of Streptomyces

species. The general workflow for its isolation involves:

Fermentation: Culturing of the producing microorganism under optimal conditions to

maximize antibiotic yield.

Extraction: Extraction of the active compound from the fermentation broth using organic

solvents such as ethyl acetate or chloroform.

Chromatographic Purification: Purification of Olivomycin A from the crude extract using

techniques like column chromatography on silica gel or alumina, followed by reverse-phase

high-performance liquid chromatography (RP-HPLC) for final purification.

A more detailed, modern protocol for the isolation and purification of Olivomycin A would

require further development and optimization based on these classical methods.

The following diagram illustrates a generalized workflow for the isolation and purification of

Olivomycin A.
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Caption: Generalized workflow for the isolation and purification of Olivomycin A.

In Vitro Antitumor Activity Assays
The antitumor effects of Olivomycin A have been evaluated using a variety of in vitro assays:

Cell Viability and Proliferation Assays (e.g., MTT, XTT): These colorimetric assays are used

to assess the dose-dependent cytotoxic effects of Olivomycin A on cancer cell lines.
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Wound Healing and Transwell Migration Assays: These assays are employed to evaluate the

impact of Olivomycin A on cancer cell migration and invasion, which are crucial aspects of

metastasis.

Apoptosis Assays (e.g., Annexin V/Propidium Iodide Staining): Flow cytometry-based assays

using Annexin V and propidium iodide are used to quantify the induction of apoptosis and

necrosis in cells treated with Olivomycin A.

Western Blotting: This technique is used to analyze the expression levels of key proteins

involved in the signaling pathways affected by Olivomycin A, such as those related to

apoptosis (e.g., caspases, Bcl-2 family proteins) and cell cycle regulation.

General Protocol for Cell-Based Assays:

Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

Treatment: Cells are treated with varying concentrations of Olivomycin A (typically from a

stock solution in ethanol or DMSO) for specific durations.

Analysis: The specific endpoint (e.g., cell viability, migration, protein expression) is measured

using the appropriate assay technique.

Conclusion
Olivomycin A remains a compound of significant interest in cancer research due to its potent

and multi-faceted antitumor activity. Its ability to bind to DNA, inhibit transcription and

replication, interfere with transcription factors, and induce apoptosis through various pathways

makes it a valuable tool for studying cancer biology and a potential scaffold for the

development of new anticancer drugs. However, the lack of readily available quantitative

solubility data and detailed, modern experimental protocols highlights the need for further

research to fully characterize this promising natural product. This guide provides a solid

foundation of the existing knowledge on Olivomycin A for researchers embarking on studies

involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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